5-Amino-1-(4-methyl-1,3-benzothiazol-2-yl)pyrazole-4-carbonitrile

• Molecular Formula: C12H9N5S
• Molecular Weight: 255.3 g/mol
• IUPAC Name: 5-amino-1-(4-methyl-1,3-benzothiazol-2-yl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C12H9N5S/c1-7-3-2-4-9-10(7)16-12(18-9)17-11(14)8(5-13)6-15-17/h2-4,6H,14H2,1H3
• InChI Key: VMFRSYCYTGRJHL-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC=C1)SC(=N2)N3C(=C(C=N3)C#N)N

Description

5-Amino-1-(4-methyl-1,3-benzothiazol-2-yl)pyrazole-4-carbonitrile, also known as MBPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrazole derivative and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 5-Amino-1-(4-methyl-1,3-benzothiazol-2-yl)pyrazole-4-carbonitrile is not fully understood. However, several studies have suggested that this compound exerts its pharmacological activities by inhibiting specific enzymes and receptors. For instance, this compound has been reported to inhibit the activity of topoisomerase II, which is an essential enzyme for DNA replication and cell division. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been reported to possess antibacterial and antifungal activities against various strains of bacteria and fungi. Moreover, this compound has shown anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. In vivo studies have shown that this compound reduces the growth of tumors in mice and possesses analgesic activity.

Advantages and Limitations for Lab Experiments

5-Amino-1-(4-methyl-1,3-benzothiazol-2-yl)pyrazole-4-carbonitrile has several advantages for lab experiments. It is a stable compound and can be easily synthesized using different methods. Moreover, this compound has shown significant pharmacological activities, which makes it an attractive compound for drug discovery. However, there are also limitations to the use of this compound in lab experiments. For instance, the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its pharmacological activities. Moreover, the toxicity and pharmacokinetics of this compound are not well studied, which limits its potential applications in vivo.

Future Directions

There are several future directions for the research on 5-Amino-1-(4-methyl-1,3-benzothiazol-2-yl)pyrazole-4-carbonitrile. One of the most significant directions is the optimization of its pharmacological activities. Several studies have shown that this compound possesses significant anticancer, antibacterial, antifungal, and anti-inflammatory activities. However, the mechanism of action of this compound is not fully understood, which limits its potential applications. Therefore, future research should focus on elucidating the mechanism of action of this compound and optimizing its pharmacological activities. Moreover, the toxicity and pharmacokinetics of this compound should be studied to determine its potential applications in vivo. Finally, the synthesis of this compound derivatives should be explored to improve its pharmacological activities and reduce its limitations.
Conclusion:
In conclusion, this compound is a pyrazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields. This compound possesses significant anticancer, antibacterial, antifungal, and anti-inflammatory activities. However, the mechanism of action of this compound is not fully understood, which limits its potential applications. Future research should focus on elucidating the mechanism of action of this compound and optimizing its pharmacological activities. Moreover, the toxicity and pharmacokinetics of this compound should be studied to determine its potential applications in vivo. Finally, the synthesis of this compound derivatives should be explored to improve its pharmacological activities and reduce its limitations.

Synthesis Methods

The synthesis of 5-Amino-1-(4-methyl-1,3-benzothiazol-2-yl)pyrazole-4-carbonitrile has been reported using different methods. One of the most common methods involves the reaction of 4-methyl-2-aminobenzothiazole with ethyl cyanoacetate in the presence of sodium ethoxide to obtain the intermediate product. The intermediate product is then reacted with hydrazine hydrate and acetic acid to yield this compound. Other methods involve the use of different reagents and solvents to obtain the final product.

Scientific Research Applications

5-Amino-1-(4-methyl-1,3-benzothiazol-2-yl)pyrazole-4-carbonitrile has shown potential applications in various fields of scientific research. One of the most significant applications is in the field of medicinal chemistry. This compound has been reported to possess anticancer, antibacterial, antifungal, and anti-inflammatory activities. Several studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been reported to possess antibacterial and antifungal activities against various strains of bacteria and fungi. Moreover, this compound has shown anti-inflammatory activity by reducing the production of pro-inflammatory cytokines.